molecular formula C18H28INO4S B1197683 N-12-(4-Iodophenylsulfonamide)dodecanoic acid CAS No. 83487-87-0

N-12-(4-Iodophenylsulfonamide)dodecanoic acid

Cat. No. B1197683
CAS RN: 83487-87-0
M. Wt: 481.4 g/mol
InChI Key: QYPFGIJFZPUDOW-UHFFFAOYSA-N
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Description

N-12-(4-Iodophenylsulfonamide)dodecanoic acid, also known as N-12-(4-Iodophenylsulfonamide)dodecanoic acid, is a useful research compound. Its molecular formula is C18H28INO4S and its molecular weight is 481.4 g/mol. The purity is usually 95%.
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properties

CAS RN

83487-87-0

Product Name

N-12-(4-Iodophenylsulfonamide)dodecanoic acid

Molecular Formula

C18H28INO4S

Molecular Weight

481.4 g/mol

IUPAC Name

12-[(4-iodophenyl)sulfonylamino]dodecanoic acid

InChI

InChI=1S/C18H28INO4S/c19-16-11-13-17(14-12-16)25(23,24)20-15-9-7-5-3-1-2-4-6-8-10-18(21)22/h11-14,20H,1-10,15H2,(H,21,22)

InChI Key

QYPFGIJFZPUDOW-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1S(=O)(=O)NCCCCCCCCCCCC(=O)O)I

Canonical SMILES

C1=CC(=CC=C1S(=O)(=O)NCCCCCCCCCCCC(=O)O)I

Other CAS RN

83487-87-0

synonyms

IPSAD
N-12-(4-iodophenylsulfonamide)dodecanoic acid
N-12-(para-iodophenylsulfonamide)dodecanoic acid

Origin of Product

United States

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